2-[(2,4-Dichlorophenoxy)methyl]-5-(2-methylphenyl)-1,3,4-oxadiazole

• Molecular Formula: C16H12Cl2N2O2
• Molecular Weight: 335.2 g/mol
• IUPAC Name: 2-[(2,4-dichlorophenoxy)methyl]-5-(2-methylphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C16H12Cl2N2O2/c1-10-4-2-3-5-12(10)16-20-19-15(22-16)9-21-14-7-6-11(17)8-13(14)18/h2-8H,9H2,1H3
• InChI Key: ROAJKMATVBITHX-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1C2=NN=C(O2)COC3=C(C=C(C=C3)Cl)Cl

Description

2-[(2,4-Dichlorophenoxy)methyl]-5-(2-methylphenyl)-1,3,4-oxadiazole, commonly known as "Diclofop-methyl," is a selective herbicide that is used to control grassy weeds in various crops. It belongs to the oxadiazole family of compounds and has been extensively studied for its effectiveness in weed control.

Mechanism of Action

Diclofop-methyl works by inhibiting the activity of the enzyme acetyl-CoA carboxylase (ACC), which is essential for fatty acid synthesis in plants. This inhibition leads to the accumulation of toxic levels of malonyl-CoA, which disrupts the normal metabolic processes in the plant and ultimately leads to its death.
Biochemical and Physiological Effects:
Diclofop-methyl has been shown to have a range of biochemical and physiological effects on plants. It disrupts the synthesis of fatty acids and other lipids, which are essential for the growth and development of plants. It also affects the photosynthetic process, leading to a decrease in the production of energy and ultimately to the death of the plant.

Advantages and Limitations for Lab Experiments

Diclofop-methyl has several advantages for use in lab experiments. It is a highly effective herbicide that can be used to control a wide range of grassy weeds. It is also relatively easy to handle and can be used in a variety of experimental conditions. However, it does have some limitations, including its toxicity to non-target organisms and the potential for environmental contamination.

Future Directions

There are several future directions for research on diclofop-methyl. One area of interest is the development of new herbicidal compounds that are more effective and have fewer environmental impacts. Another area of research is the study of the effects of diclofop-methyl on non-target organisms, including insects, birds, and mammals. Finally, there is a need for more research on the long-term effects of diclofop-methyl on the environment and on human health.

Synthesis Methods

Diclofop-methyl is synthesized through a multistep process that involves the reaction of 2,4-dichlorophenol with methyl chloroformate to form the intermediate, which is then reacted with 2-methylphenylhydrazine to form the final product.

Scientific Research Applications

Diclofop-methyl has been widely used in scientific research for its herbicidal properties. It is used to study the mechanism of action of herbicides and to develop new herbicidal compounds. It has also been used in studies on the effects of herbicides on the environment and on non-target organisms.